5-Bromo-2-(2,2-difluoroethoxy)pyridin-3-amine

• IUPAC Name: 5-bromo-2-(2,2-difluoroethoxy)pyridin-3-amine
• InChI: InChI=1S/C7H7BrF2N2O/c8-4-1-5(11)7(12-2-4)13-3-6(9)10/h1-2,6H,3,11H2
• InChI Key: UATBKJGEFSBFNO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)OCC(F)F)Br
• Molecular Formula: C7H7BrF2N2O
• Molecular Weight: 253.04 g/mol

Description

5-Bromo-2-(2,2-difluoroethoxy)pyridin-3-amine is a chemical compound with the molecular formula C7H7BrF2N2O and a molecular weight of 253.04. It is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for 5-Bromo-2-(2,2-difluoroethoxy)pyridin-3-amine is 1S/C7H7BrF2N2O/c8-4-1-5(11)7(12-2-4)13-3-6(9)10/h1-2,6H,3,11H2. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

5-Bromo-2-(2,2-difluoroethoxy)pyridin-3-amine is a powder that is stored at 4°C. Its molecular weight is 253.04. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.

Scientific Research Applications

Catalytic Amination

The compound has been utilized in selective amination processes catalyzed by palladium complexes. For example, Jianguo Ji, Tao Li, and W. Bunnelle (2003) demonstrated its use in the amination of polyhalopyridines, yielding high selectivity and yield for the desired amination products (Ji, Li, & Bunnelle, 2003).

Synthesis of Pyridine Derivatives

Gulraiz Ahmad et al. (2017) conducted palladium-catalyzed Suzuki cross-coupling reactions to synthesize novel pyridine derivatives from 5-bromo-2-methylpyridin-3-amine. These derivatives showed potential as chiral dopants for liquid crystals and exhibited various biological activities, including anti-thrombolytic and biofilm inhibition activities (Ahmad et al., 2017).

Schiff Base Derivatives

Schiff base derivatives of 2-aminopyridine, synthesized from similar bromo-pyridine compounds, have been studied for their electronic spectra and inhibitory activity against bacterial growth, showing the chemical versatility and biological relevance of these compounds (Dueke-Eze, Fasina, & Idika, 2011).

Spectroscopic and Optical Studies

H. Vural and M. Kara (2017) explored the spectroscopic properties of a structurally similar compound, 5-Bromo-2-(trifluoromethyl)pyridine, through various spectroscopic methods and density functional theory (DFT) calculations. Their findings contribute to understanding the compound's electronic structure and potential applications in material science (Vural & Kara, 2017).

Novel Synthetic Routes

Research has also focused on developing new synthetic routes utilizing bromo-pyridine compounds. For instance, a study by C. N. Revanna et al. (2013) reported the synthesis of fluorinated heterocyclic scaffolds, showing the compound's utility in creating diverse chemical structures for further application in drug development and material science (Revanna et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation.